Cas no 1604-43-9 (9,10-Anthracenedione,1,7-dinitro-)

9,10-Anthracenedione,1,7-dinitro- Properties

Names and Identifiers

• 9,10-Anthracenedione,1,7-dinitro-
• 1,7-dinitroanthracene-9,10-dione
• 1,7-dinitroanthraquinone
• 9,10-Anthracenedione, 1,7-dinitro-
• 1,7-dinitro-anthraquinone
• EINECS 216-514-5
• DTXSID60166878
• 1,7-Dinitro-9,10-anthracenedione
• 1,7-Dinitroanthrachinon
• SCHEMBL9185849
• FAVDZWIRBSMLOV-UHFFFAOYSA-N
• UW926QWY7Y
• NS00025226
• 1604-43-9
• AKOS005447191
• +Expand

• InChIKey： FAVDZWIRBSMLOV-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H6N2O6/c17-13-8-5-4-7(15(19)20)6-10(8)14(18)12-9(13)2-1-3-11(12)16(21)22/h1-6H
• SMILES： O=[N+](C1=CC=C2C(C(C3=C([N+]([O-])=O)C=CC=C3C2=O)=O)=C1)[O-]

Computed Properties

• Exact Mass: 298.02258
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 298.02258592g/mol
• Heavy Atom Count: 22
• Complexity: 536
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 120.42